molecular formula C10H17N3O B7505349 N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

Cat. No. B7505349
M. Wt: 195.26 g/mol
InChI Key: VCQQNKFXPWQCRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, also known as DMTA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. DMTA is a pyrazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is not fully understood. However, it has been suggested that N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide may work by inhibiting the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antioxidant properties and to protect against oxidative stress. In addition, N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in lab experiments is its ability to cross the blood-brain barrier, which makes it a potential drug delivery agent for the treatment of neurological disorders. However, one limitation of using N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is its limited solubility in aqueous solutions, which may affect its bioavailability.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. One potential direction is to investigate its potential as a drug delivery agent for the treatment of neurological disorders. Another potential direction is to study its potential as an anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide and its potential applications in various fields.

Synthesis Methods

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide can be synthesized using different methods, including the reaction of 1,3,5-trimethylpyrazole with N,N-dimethylacetic anhydride in the presence of a catalyst. Another method involves the reaction of 1,3,5-trimethylpyrazole with N,N-dimethylacetyl chloride in the presence of a base.

Scientific Research Applications

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been investigated for its potential use as an anti-inflammatory and analgesic agent. It has also been studied for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier.

properties

IUPAC Name

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17N3O/c1-7-9(6-10(14)12(3)4)8(2)13(5)11-7/h6H2,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCQQNKFXPWQCRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C)C)CC(=O)N(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.